Deoxygenation of amine N-oxides using gold nanoparticles supported on carbon nanotubes†
RSC Advances Pub Date: 2015-06-02 DOI: 10.1039/C5RA08845C
Abstract
Deoxygenation of a variety of aromatic and aliphatic amine N-oxides has been carried out in excellent yield using dimethylphenylsilane as the reducing agent under the catalytic influence of a carbon nanotube–gold nanohybrid at room temperature. Low catalyst loading, good TON and TOF values, and recyclability of the catalyst are some of the salient features of our methodology.
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